Cas no 79250-60-5 (3-Pentenoic acid,5-[tetrahydro-4-hydroxy-2-(3-hydroxy-1-octenyl)-6-oxo-2H-pyran-3-yl]-, [2R-[2a(1E,3S*),3b(Z),4b]]- (9CI))

• Product Name: 3-Pentenoic acid,5-[tetrahydro-4-hydroxy-2-(3-hydroxy-1-octenyl)-6-oxo-2H-pyran-3-yl]-, [2R-[2a(1E,3S*),3b(Z),4b]]- (9CI)
• CAS No: 79250-60-5
• MF: C₁₈H₂₈O₆
• MW: 340.411326408386
• CID: 554646
• PubChem ID: 35024530
• Update Time: 2025-04-19

3-Pentenoic acid,5-[tetrahydro-4-hydroxy-2-(3-hydroxy-1-octenyl)-6-oxo-2H-pyran-3-yl]-, [2R-[2a(1E,3S*),3b(Z),4b]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid,5-[tetrahydro-4-hydroxy-2-(3-hydroxy-1-octenyl)-6-oxo-2H-pyran-3-yl]-, [2R-[2a(1E,3S*),3b(Z),4b]]- (9CI)
• 11-DEHYDRO-2,3-DINOR THROMBOXANE B2
• 9ALPHA,15S-DIHYDROXY-11-OXO-2,3-DINOR-THROMBA-5Z,13E-DIEN-1-OIC ACID
• 2,3-dinor-9S,15S-dihydroxy-11-oxo-thromboxa-5Z,13E-dien-1-oic acid
• LMFA03030013
• (Z)-5-[(2R,3S,4S)-4-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-6-oxooxan-3-yl]pent-3-enoic acid
• PD021037
• 79250-60-5
• CHEBI:165346
• SCHEMBL6125190
• 11-dehydro-2,3-dinor TXB2
• 11-Dehydro-2,3-dinor-txb2
• SR-01000946880
• SR-01000946880-1

• Inchi： 1S/C18H28O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,19-20H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14+,15-,16+/m0/s1
• InChI Key： PJAAKFHMQLYVGV-KXWCTPFTSA-N
• SMILES： O1C(C[C@@H]([C@@H](C/C=C\CC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)O)=O

Computed Properties

• Exact Mass: 340.18900
• Monoisotopic Mass: 340.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 104.06000
• LogP: 2.19740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives